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Compound of Interest

Compound Name:
D-Val-Leu-Lys-

Chloromethylketone

Cat. No.: B1336821 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

must adhere to stringent safety protocols when handling D-Val-Leu-Lys-Chloromethylketone
(D-VLK-CMK). This potent, cell-permeable irreversible inhibitor of thrombin and plasmin

requires specific personal protective equipment (PPE) and handling procedures to ensure

laboratory safety. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling D-Val-
Leu-Lys-Chloromethylketone. It is imperative to use this equipment to prevent skin and eye

contact, as well as inhalation.
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Protection Type Equipment Specification and Use

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Hand Protection Chemical Impermeable Gloves

Handle with gloves inspected

prior to use. The selected

gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it. Wash

and dry hands after handling.

[1]

Body Protection Impervious Clothing

Wear fire/flame resistant and

impervious clothing. A lab coat

is recommended for all

laboratory work.[1][2]

Respiratory Protection Full-face Respirator

Use a full-face respirator if

exposure limits are exceeded,

or if irritation or other

symptoms are experienced.[1]

Ensure adequate ventilation at

all times.[1]

Experimental Workflow: Safe Handling of D-Val-Leu-
Lys-Chloromethylketone
The following diagram outlines the standard operating procedure for the safe handling of D-Val-
Leu-Lys-Chloromethylketone during experimental use, from preparation of stock solutions to

the inhibition reaction.
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Experimental Workflow: Safe Handling of D-Val-Leu-Lys-Chloromethylketone

Preparation

Experiment

Post-Experiment

Don appropriate PPE

Work in a well-ventilated area or fume hood

Retrieve D-VLK-CMK from -20°C storage

Prepare 100 mM stock solution in DMSO or DMF

Aliquot stock solutions and store at -20°C for up to 1 year

Dilute stock solution in appropriate buffer as needed

Incubate with target protein (e.g., thrombin, plasmin)

Incubation times may vary (10 minutes to several hours)

Dispose of waste in suitable, closed containers

Decontaminate work surfaces

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of D-Val-Leu-Lys-Chloromethylketone.
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Spill and Disposal Plan
In the event of a spill or for routine disposal, a clear and systematic plan is crucial to mitigate

risks and ensure compliance with safety regulations.
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Spill and Disposal Plan for D-Val-Leu-Lys-Chloromethylketone

Spill Response

Disposal

Evacuate personnel to a safe area

Ensure adequate ventilation

Remove all sources of ignition

Contain the spill

Collect adhered or collected material promptly

Keep the chemical in suitable, closed containers for disposal

Use spark-proof tools and explosion-proof equipment

Label waste containers clearly

Dispose of in accordance with appropriate laws and regulations

Click to download full resolution via product page

Caption: Procedure for spill response and disposal of D-Val-Leu-Lys-Chloromethylketone.
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First Aid Measures
In case of exposure, follow these first-aid measures:

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[3]

Eye Contact: Wear tightly fitting safety goggles. In case of contact, rinse the opened eye for

several minutes under running water.[1][4]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention

if symptoms occur.[3]

Ingestion: If symptoms persist, consult a doctor.[4]

Storage and Stability
Proper storage is crucial for maintaining the integrity of D-Val-Leu-Lys-Chloromethylketone.

Store the product desiccated at -20°C.[5] Prepare 100 mM stock solutions in DMSO or DMF

and store them in frozen aliquots at -20°C for up to one year.[5]

By adhering to these safety protocols, researchers can minimize risks and ensure a safe

laboratory environment when working with D-Val-Leu-Lys-Chloromethylketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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